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Compound of Interest

Compound Name: Chelerythrine, chloride

Cat. No.: B192542 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Chelerythrine chloride, a chemical compound utilized in laboratory research. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and environmental compliance.

I. Hazard Identification and Safety Data Summary
Chelerythrine chloride is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or comes into contact with skin, and it can cause serious eye and skin irritation.[1][2][3]

[4]

For immediate reference, the following table summarizes the key hazard ratings for

Chelerythrine chloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b192542?utm_src=pdf-interest
https://www.fishersci.com/store/msds?partNumber=AAJ62906MB&productDescription=CHELERYTHRINE+CLRIDE+99%2B%25+25MG&vendorId=VN00024248&countryCode=US&language=en
https://media.cellsignal.com/www/pdfs/resources/msds/11916_chelerythrine_chloride_MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/11314m.pdf
https://www.chemicalbook.com/msds/chelerythrine-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Rating & System Description

Health Hazard 3 (NFPA)

Short exposure could cause

serious temporary or moderate

residual injury.

Flammability 0 (NFPA)
Will not burn under typical fire

conditions.

Instability 0 (NFPA)
Normally stable, even under

fire conditions.

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[3][4]

Acute Toxicity (Dermal) Category 4
Harmful in contact with skin.[3]

[4]

Acute Toxicity (Inhalation) Category 4 Harmful if inhaled.[3][4]

Skin Corrosion/Irritation Category 2
Causes skin irritation.[1][3][4]

[5]

Eye Damage/Irritation Category 2A/2
Causes serious eye irritation.

[1][3][4][5]

II. Personal Protective Equipment (PPE) and Safe
Handling
To mitigate exposure risks, all personnel must adhere to the following personal protective

equipment guidelines when handling Chelerythrine chloride:

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][2]

Hand Protection: Use compatible, chemical-resistant gloves.[1][2]

Skin and Body Protection: A lab coat or other suitable protective clothing is mandatory to

prevent skin contact.[1][2]

Respiratory Protection: In case of insufficient ventilation or when handling the powder form,

use a NIOSH-approved respirator.[1][2]
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Safe Handling Practices:

Work in a well-ventilated area, preferably a fume hood, to minimize inhalation of dust or

aerosols.[2][3]

Avoid direct contact with skin, eyes, and clothing.[5][6]

Do not eat, drink, or smoke in the laboratory.[1][7]

Wash hands thoroughly after handling the substance.[1][5]

III. Spill and Emergency Procedures
In the event of a spill or exposure, follow these immediate first-aid measures:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[3]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and seek medical attention if irritation persists.[1][3][5]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes and seek immediate

medical attention.[1][3]

After Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1][2]

For spills, ensure the area is well-ventilated. Wearing appropriate PPE, sweep up the solid

material, taking care not to create dust, and place it in a suitable, closed container for disposal.

[1]

IV. Proper Disposal Protocol
The disposal of Chelerythrine chloride must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[2][8] The primary and recommended

method of disposal is through a licensed and approved waste disposal company.[1][5][8]
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Step-by-Step Disposal Procedure:

Segregation: Keep Chelerythrine chloride waste separate from other chemical waste

streams unless otherwise instructed by your institution's environmental health and safety

(EHS) office.

Containerization: Place the waste in a clearly labeled, sealed, and non-reactive container.

The label should include "Hazardous Waste" and the chemical name "Chelerythrine

chloride."

Storage: Store the waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.

Documentation: Maintain a log of the waste, including the quantity and date of accumulation.

Arrangement for Pickup: Contact your institution's EHS office or a certified hazardous waste

disposal contractor to arrange for pickup and proper disposal.

Important Note: Do not dispose of Chelerythrine chloride down the drain or in the regular trash.

[3]

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Chelerythrine chloride.
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Chelerythrine Chloride Waste Generated
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Caption: Workflow for the Proper Disposal of Chelerythrine Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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